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Compound of Interest

PACAP (1-38), human, ovine, rat

Compound Name:
TFA

Cat. No.: B1574811

Get Quote

Strategic Overview: The "Ovine" Identity

Crucial Homology Note: Researchers sourcing "Ovine" PACAP (1-38) must understand that the
amino acid sequence for PACAP-38 is 100% conserved across mammals. The sequence for
Ovine, Human, Rat, and Mouse PACAP-38 is identical:

Sequence: H-His-Ser-Asp-Gly-lle-Phe-Thr-Asp-Ser-Tyr-Ser-Arg-Tyr-Arg-Lys-GIn-Met-Ala-Val-
Lys-Lys-Tyr-Leu-Ala-Ala-Val-Leu-Gly-Lys-Arg-Tyr-Lys-GIn-Arg-Val-Lys-Asn-Lys-NH2 MW:
4534.3 Da

Implication: If a specific "Ovine" catalog number is out of stock, "Human" or "Rat" PACAP-38
are functionally identical substitutes. The "Ovine" designation is often historical, referring to the
original isolation source (hypothalamus of sheep) by Arimura et al. (1990).
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Mechanism of Action

PACAP-38 acts as a pleiotropic neuropeptide binding to three G-protein coupled receptors:[1]
o PAC1: High affinity (specific to PACAP).

e VPAC1 & VPAC2: Lower affinity (shared with VIP).

Pre-Experimental Protocol: Reconstitution &
Handling

The "Trustworthiness" Pillar: Peptide instability is the #1 cause of experimental failure in
PACAP studies. PACAP-38 is highly basic (pl > 10) and prone to two specific failure modes:
Adsorption (sticking to plastics) and Oxidation (Methionine at position 17).

Reconstitution Workflow

Materials:
e Lyophilized PACAP-38 (Ovine/Human/Rat).[2]
e Vehicle: Sterile PBS (pH 7.4) + 0.1% BSA (Bovine Serum Albumin).

o Why BSA? PACAP is "sticky." Without a carrier protein (BSA) or surfactant (Tween-80), up
to 40% of the peptide can be lost to the tube walls within 1 hour.

e Solvent: Deoxygenated (degassed) ultrapure water.

Step-by-Step:

o Centrifuge: Spin the lyophilized vial at 5,000 x g for 1 min to settle the powder.
o Dissolve: Add sterile water to create a 1 mg/mL stock solution.

o Do NOT Vortex. Vortexing introduces air bubbles, accelerating Met17 oxidation. Mix by
gentle inversion or pipetting.
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o Aliquot: Immediately divide into single-use aliquots (e.g., 10-50 pL) in siliconized (low-bind)
tubes.

o Storage: Store at -80°C. Stable for 3-6 months. Never refreeze.

Protocol A: Systemic Administration (Migraine/Pain
Models)

Application: Inducing migraine-like phenotypes (photophobia, grimace, allodynia) in mice/rats.
Route: Intraperitoneal (IP).[3]

Dose Rationale

While IV infusion (10 pmol/kg/min) is used in humans, rodent models require bolus doses to
overcome rapid enzymatic degradation (DPP-IV) and limited Blood-Brain Barrier (BBB)
penetration.

o Standard Dose: 100 — 300 pg/kg (IP).

o High Dose (Maximal Effect): 1 mg/kg (IP) — Use with caution due to hypotension.

Experimental Steps

o Preparation: Thaw a 1 mg/mL stock aliquot on ice.

e Dilution: Dilute to working concentration (e.g., 0.03 mg/mL for a 300 pg/kg dose in a 20g
mouse injecting 200 pL volume) using PBS + 0.1% BSA.

» Baseline Measurement: Record baseline behavior (von Frey threshold or Light/Dark box
time) at T =-30 min.

* Injection: Administer IP in the lower right quadrant.
e Readout Window:
o Vasodilation: Peaks at 20-30 mins.

o Photophobia/Grimace:[4] Measure at 30, 60, and 120 mins post-injection.
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o Cutaneous Allodynia: Can persist up to 4-6 hours.

Protocol B: Central Administration
(Neuroprotection)

Application: Stroke models (MCAO), Alzheimer's models, or cognitive studies. Route:
Intracerebroventricular (ICV).

Dose Rationale

Systemic PACAP has poor BBB permeability (~0.05% crossing rate). For CNS-specific effects
without peripheral hypotension, direct ICV injection is required.

e Dose Range: 1 — 100 pmol per animal (approx. 4.5 ng — 450 ng).

Experimental Steps
o Vehicle: Artificial Cerebrospinal Fluid (aCSF) + 0.05% Rat Serum Albumin (RSA) or BSA.

Stereotaxic Setup: Anesthetize rat/mouse (Isoflurane).

Coordinates (Mouse): AP -0.3 mm, ML +1.0 mm, DV -2.5 mm (Lateral Ventricle).

Injection: Infuse 1-2 pL slowly (0.5 uL/min) using a Hamilton syringe. Leave needle in place
for 2 mins to prevent backflow.

Control: Must use Scrambled PACAP-38 or Vehicle alone.

Visualizations
Figure 1: PACAP Signaling Cascade

Caption: PACAP-38 activates PAC1 receptors, triggering dual pathways: cAMP/PKA
(neuroprotection) and PLC/IP3 (calcium mobilization).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PACAP-38 (Ovine/Human)

PAC1 Receptor (GPCR)

Gs Protein PLC

:

Adenylyl Cyclase

CREB Phosphorylation ERK/MAPK Pathway
(Gene Transcription) (Cell Survival)

Click to download full resolution via product page

Figure 2: Peptide Handling Workflow

Caption: Critical workflow to prevent peptide loss (adsorption) and degradation (oxidation)
during preparation.
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Summary of Dosing Parameters

Migraine Model Neuroprotection In Vitro (Cell
Parameter .
(Systemic) (Central) Culture)
] Intracerebroventricular o
Route Intraperitoneal (IP) Bath Application
(ICV)
Dose 100 - 300 pg/kg 1-100 pmol/animal 1-100nM
] Serum-free media +
Vehicle PBS + 0.1% BSA aCSF + 0.05% RSA
0.1% BSA
Onset 20-30 mins Immediate 5-10 mins

Photophobia, Grimace Infarct Volume (TTC CAMP levels, Cell
Key Readout " -
Scale Staining) Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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